Cas no 1428776-28-6 (tert-butyl trans-3-(hydroxymethyl)-4-(methoxymethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl trans-3-(hydroxymethyl)-4-(methoxymethyl)pyrrolidine-1-carboxylate
• CAS No: 1428776-28-6
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• CID: 5292350
• Update Time: 2026-03-10

tert-butyl trans-3-(hydroxymethyl)-4-(methoxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3S,4S)-3-(hydroxymethyl)-4-(methoxymethyl)pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 3-(hydroxymethyl)-4-(methoxymethyl)-, 1,1-dimethylethyl ester, (3R,4R)-rel-
• tert-butyl trans-3-(hydroxymethyl)-4-(methoxymethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C12H23NO4/c1-12(2,3)17-11(15)13-5-9(7-14)10(6-13)8-16-4/h9-10,14H,5-8H2,1-4H3/t9-,10-/m1/s1
• InChI Key： IHYZESRKVFTQFR-NXEZZACHSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](COC)[C@@H](CO)C1

Additional information on tert-butyl trans-3-(hydroxymethyl)-4-(methoxymethyl)pyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl trans-3-(hydroxymethyl)-4-(methoxymethyl)pyrrolidine-1-carboxylate (CAS No. 1428776-28-6)

tert-butyl trans-3-(hydroxymethyl)-4-(methoxymethyl)pyrrolidine-1-carboxylate (CAS No. 1428776-28-6) is a highly specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This pyrrolidine derivative features a unique structural framework, combining a hydroxymethyl group and a methoxymethyl group at the 3- and 4-positions, respectively, along with a tert-butyl carboxylate protecting group. Its molecular formula, C₁₂H₂₃NO₄, and precise stereochemistry (trans configuration) make it a valuable intermediate for drug discovery, particularly in the development of chiral building blocks and bioactive molecules.

In recent years, the demand for tert-butyl trans-3-(hydroxymethyl)-4-(methoxymethyl)pyrrolidine-1-carboxylate has surged due to its role in peptide mimetics and small-molecule therapeutics. Researchers frequently search for "CAS 1428776-28-6 applications" or "synthesis of pyrrolidine carboxylates," reflecting its relevance in medicinal chemistry. The compound’s stereoselective synthesis and protecting group strategies are also hot topics, aligning with the growing interest in green chemistry and atom-efficient reactions.

The compound’s physicochemical properties, such as solubility in polar solvents (e.g., methanol, DMSO) and stability under mild conditions, enhance its utility in multi-step syntheses. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and configuration. Notably, its boiling point and melting point data are critical for process optimization, often queried in "CAS 1428776-28-6 specifications" searches.

From an industrial perspective, tert-butyl trans-3-(hydroxymethyl)-4-(methoxymethyl)pyrrolidine-1-carboxylate is pivotal in scaling up API (Active Pharmaceutical Ingredient) production. Its compatibility with catalytic hydrogenation and enzymatic resolution methods addresses sustainability concerns, a key focus in modern pharmaceutical manufacturing. Discussions around "cost-effective pyrrolidine synthesis" or "tert-butyl group deprotection" further highlight its practical significance.

Emerging trends in AI-driven drug design and computational chemistry have also spotlighted this compound. Molecular docking studies often leverage its rigid pyrrolidine core to explore target-protein interactions, making it a subject of "pyrrolidine-based drug candidates" queries. Additionally, its potential in neurological and metabolic disorder research aligns with rising interest in personalized medicine.

Quality control protocols for CAS 1428776-28-6 emphasize chromatographic purity (>98%) and residual solvent analysis, ensuring compliance with ICH guidelines. Suppliers often highlight "GMP-grade pyrrolidine derivatives" to cater to stringent regulatory requirements. The compound’s storage conditions (typically 2–8°C under inert atmosphere) and handling precautions are frequently searched, underscoring its sensitivity to moisture and oxidation.

In summary, tert-butyl trans-3-(hydroxymethyl)-4-(methoxymethyl)pyrrolidine-1-carboxylate (CAS No. 1428776-28-6) exemplifies the intersection of structural complexity and functional versatility in modern organic chemistry. Its applications span drug development, catalysis, and material science, driven by evolving scientific inquiries and industrial needs. As research advances, this compound will likely remain a cornerstone in high-value chemical synthesis.